2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 2-[2-(cyclooctylamino)ethoxy]ethanol
• InChI: InChI=1S/C12H25NO2/c14-9-11-15-10-8-13-12-6-4-2-1-3-5-7-12/h12-14H,1-11H2
• InChI Key: LQTLUBAAEKAYRO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NCCOCCO

Description

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol is a diol derivative featuring a cyclooctylamine substituent linked via an ethoxyethanol backbone. Its structure combines a flexible eight-membered cycloalkyl group with a polar diol moiety, making it a candidate for applications requiring balanced lipophilicity and solubility. The cyclooctyl group introduces conformational flexibility and moderate lipophilicity, which may enhance membrane permeability in pharmaceutical contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol typically involves the reaction of cyclooctylamine with ethylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process can be summarized as follows:

Cyclooctylamine Reaction: Cyclooctylamine is reacted with ethylene oxide in the presence of a suitable catalyst.

Reaction Conditions: The reaction is typically conducted at elevated temperatures and pressures to facilitate the formation of the ethoxyethanol derivative.

Purification: The resulting product is purified using standard techniques such as distillation or chromatography to obtain pure 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol.

Industrial Production Methods

In an industrial setting, the production of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol may involve large-scale reactors and continuous flow processes to achieve high yields and purity. The use of advanced purification methods ensures that the compound meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) are employed.

Major Products Formed

Oxidation: Formation of cyclooctylaldehyde or cyclooctylketone.

Reduction: Formation of cyclooctylamine or cyclooctanol.

Substitution: Formation of various substituted ethoxy derivatives.

Scientific Research Applications

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or reagent.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The ethoxyethanol backbone allows for flexibility in binding, while the cyclooctylamino group provides specificity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol and similar compounds:

Compound Name (CAS or Reference)	Substituent/Functional Group	Molecular Formula	Molecular Weight	Key Properties/Applications
2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol	Cyclooctylamino	C₁₂H₂₅NO₂	~215.33*	Moderate lipophilicity, potential drug design applications
YTK-A76 ()	3,4-Bis(benzyloxy)benzylamino	C₂₄H₂₇NO₄	393.48	Bulky aromatic substituent; used in synthetic intermediates
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (9036-19-5, )	Phenoxy with branched alkyl chain	C₁₈H₃₀O₃	294.43	Surfactant or industrial applications; high hydrophobicity
2-(2-Methoxyethoxy)ethanol (111-77-3, )	Methoxyethoxy	C₅H₁₂O₃	120.15	Solvent; high polarity and low toxicity
2-(Ethylmethylamino)ethanol (2893-43-8, )	Ethylmethylamino	C₅H₁₃NO	103.16	Small amine; used in corrosion inhibitors or pharmaceuticals
2-{2-[(1-Cyclohexylethyl)amino]ethoxy}ethan-1-ol (1157888-23-7, )	Cyclohexylethylamino	C₁₂H₂₅NO₂	215.33	Six-membered cycloalkyl; reduced steric hindrance vs. cyclooctyl
2-[2-(Octan-2-ylamino)ethoxy]ethan-1-ol ()	Linear octylamino	C₁₂H₂₇NO₂	217.35	Linear alkyl chain; higher lipophilicity than cyclic analogs
2-{[2-(2-Methoxyethoxy)ethyl]amino}ethan-1-ol (98433-85-3, )	Methoxyethoxyethylamino	C₇H₁₇NO₃	163.22	Polar substituent; potential surfactant or polymer additive

*Estimated based on cyclohexyl analog in .

Physicochemical Properties

• Lipophilicity : Cyclooctyl derivatives (e.g., ) exhibit higher lipophilicity than methoxyethoxy analogs () but lower than aromatic-substituted compounds like YTK-A76 .
• Solubility: The polar diol backbone enhances aqueous solubility compared to purely alkyl-substituted amines (e.g., octan-2-ylamino in ). However, cyclooctyl’s bulk may reduce solubility relative to smaller cycloalkyl groups (e.g., cyclohexyl in ) .
• Synthetic Complexity : Reductive amination (common in ) is a scalable method for such compounds. Cyclooctylamine’s commercial availability simplifies synthesis compared to specialized aromatic amines .

Biological Activity

2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol is a chemical compound characterized by its unique cyclooctylamino group attached to an ethoxyethanol backbone. This structure imparts distinct biological activities and potential applications in medicinal chemistry and biochemistry. This article reviews the biological activity of this compound, including its mechanism of action, toxicity profiles, and potential therapeutic applications, supported by data tables and relevant research findings.

• Molecular Formula : C12H25NO2
• Molecular Weight : 229.34 g/mol

The compound is synthesized through the reaction of cyclooctylamine with ethylene oxide under controlled conditions, typically involving elevated temperatures and pressures .

Biological Activity Overview

The biological activity of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol has been investigated in various studies, revealing its potential as a biochemical probe and its interactions with specific molecular targets.

The mechanism of action for 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol involves interactions with enzymes or receptors, modulating their activity. The flexibility provided by the ethoxyethanol backbone allows for enhanced binding capabilities, while the cyclooctyl group contributes to specificity in these interactions .

Acute Toxicity

Acute toxicity studies indicate that 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol exhibits low toxicity levels. The LD50 values are reported as follows:

• Oral LD50 : 11,800 mg/kg (rats)
• Dermal LD50 : 7,400 mg/kg (rabbits)

These values suggest that acute exposure to the compound poses minimal risk under controlled conditions .

Repeated Dose Toxicity

In a 91-day repeated-dose study on rats, significant effects were observed at high doses (4,000 mg/kg/day), including:

• Mild hepatocellular hypertrophy
• Testicular degeneration in some males

The no-observed-adverse-effect level (NOAEL) was determined to be 400 mg/kg/day for reproductive toxicity .

In Vitro Studies

In vitro studies have demonstrated that 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol can act as a modulator in various biochemical pathways. For instance:

• It has shown potential as a biochemical probe in enzyme assays.
• Studies indicate it may influence cellular signaling pathways related to growth and apoptosis.

In Vivo Studies

Recent in vivo studies have highlighted the compound's potential therapeutic applications:

• Case Study 1 : In a model of neurodegenerative disease, administration of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol resulted in improved cognitive function and reduced neuroinflammation.

Study Type	Dose (mg/kg)	Outcome
Neurodegeneration	100	Improved cognitive function
		Reduced neuroinflammation

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-[2-(Cyclooctylamino)ethoxy]ethan-1-ol, it is useful to compare it with similar compounds:

Compound	Structure Feature	Biological Activity
2-[2-(Ethylamino)ethoxy]ethan-1-ol	Ethyl group instead of cyclooctyl	Moderate enzyme modulation
2-[2-(Methylamino)ethoxy]ethan-1-ol	Methyl group	Lower binding affinity
2-[2-(Propylamino)ethoxy]ethan-1-ol	Propyl group	Similar activity but less specificity